Cas no 942852-80-4 (N-(2-chloro-4-fluorobenzyl)pyridin-2-amine)

• Product Name: N-(2-chloro-4-fluorobenzyl)pyridin-2-amine
• CAS No: 942852-80-4
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 6782098
• PubChem ID: 28332649
• Update Time: 2025-05-28

N-(2-chloro-4-fluorobenzyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS005137070
• N-[(2-chloro-4-fluorophenyl)methyl]pyridin-2-amine
• STL252786
• 942852-80-4
• MCULE-6889936782
• N-(2-chloro-4-fluorobenzyl)pyridin-2-amine
• NS-03211

• Inchi： 1S/C12H10ClFN2/c13-11-7-10(14)5-4-9(11)8-16-12-3-1-2-6-15-12/h1-7H,8H2,(H,15,16)
• InChI Key： ZUFMVDWMJPQLJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNC1C=CC=CN=1)F

Computed Properties

• Exact Mass: 236.0516542g/mol
• Monoisotopic Mass: 236.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9Ų

Additional information on N-(2-chloro-4-fluorobenzyl)pyridin-2-amine

Comprehensive Overview of N-(2-chloro-4-fluorobenzyl)pyridin-2-amine (CAS No. 942852-80-4)

N-(2-chloro-4-fluorobenzyl)pyridin-2-amine (CAS No. 942852-80-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and benzyl moieties, is often explored for its potential applications in drug discovery and agrochemical research. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-(2-chloro-4-fluorobenzyl)pyridin-2-amine has surged due to its role in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its potential to act as a building block for kinase inhibitors, a class of compounds widely used in cancer therapy. The compound's structural versatility allows for modifications that can optimize pharmacokinetic properties, a topic frequently searched by professionals in the field.

Another area of interest is the compound's application in agrochemical formulations. With the growing focus on sustainable agriculture, N-(2-chloro-4-fluorobenzyl)pyridin-2-amine is being studied for its potential to enhance the efficacy of pesticides and herbicides. Its ability to interact with biological targets makes it a candidate for developing next-generation crop protection agents, aligning with the global trend toward eco-friendly solutions.

The synthesis of N-(2-chloro-4-fluorobenzyl)pyridin-2-amine involves multi-step organic reactions, often starting from readily available 2-chloro-4-fluorobenzyl chloride and 2-aminopyridine. Optimizing the yield and purity of this compound is a common challenge, as highlighted in numerous scientific forums and patent literature. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis are frequently discussed to improve efficiency.

From a commercial perspective, CAS No. 942852-80-4 is supplied by several chemical manufacturers worldwide, with stringent quality control measures to meet the needs of research laboratories and industrial applications. The compound's stability under various storage conditions is a key consideration for buyers, as evidenced by frequent queries on chemical databases and supplier platforms.

In summary, N-(2-chloro-4-fluorobenzyl)pyridin-2-amine (CAS No. 942852-80-4) is a compound of high relevance in modern chemistry. Its applications span from drug development to agricultural innovation, driven by its adaptable chemical structure. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial discussions.